Cas no 2138014-49-8 (1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-formylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-formylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2138014-49-8
• MF: C₁₉H₁₉NO₆
• MW: 357.357265710831
• CID: 5890285
• PubChem ID: 165799767
• Update Time: 2025-08-05

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-formylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1165597
• 2138014-49-8
• 1-[2-(tert-butoxy)-2-oxoethyl]-5-(3-formylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-formylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C19H19NO6/c1-19(2,3)26-16(22)10-20-9-14(8-15(17(20)23)18(24)25)13-6-4-5-12(7-13)11-21/h4-9,11H,10H2,1-3H3,(H,24,25)
• InChI Key： NVXREFURGRFKKT-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C(C(=O)O)=CC(C2C=CC=C(C=O)C=2)=C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 357.12123733g/mol
• Monoisotopic Mass: 357.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-formylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Compound CAS No 2138014-49-8: A Comprehensive Overview

The compound with CAS No 2138014-49-8, known as 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3-formylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a pyridine ring system, which is a key feature of many bioactive molecules. The presence of a tert-butoxy group and a formylphenyl substituent adds complexity to the molecule, enhancing its reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drugs, making this compound a valuable candidate for further exploration.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that includes the formation of the pyridine ring and subsequent functionalization with the desired substituents. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to characterize the compound, ensuring its purity and structural integrity. Researchers have also explored the use of green chemistry principles in synthesizing this compound, aligning with global efforts to reduce environmental impact.

Applications in Drug Development

Recent advancements in medicinal chemistry have underscored the potential of this compound as a lead molecule for developing novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively studied. For instance, studies published in high-impact journals have demonstrated its efficacy in inhibiting certain enzymes associated with neurodegenerative diseases, suggesting its potential as a candidate for treating conditions like Alzheimer's disease.

Role in Material Science

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic cells. Researchers have explored its ability to act as an electron transport layer, enhancing device performance and efficiency.

Latest Research Findings

Recent studies have delved into the stereochemical properties of this compound, revealing insights into its conformational flexibility and how it influences biological activity. Additionally, investigations into its solubility and stability under various conditions have provided valuable data for optimizing its formulation for pharmaceutical applications.

In conclusion, the compound with CAS No 2138014-49-8 represents a significant advancement in organic chemistry, offering diverse opportunities across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in future innovations within medicine and materials science.